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Compound of Interest

Compound Name: 1,1,2-Propanetriol

Cat. No.: B15442449 Get Quote

Application Notes and Protocols for the Regioselective Production of 1,2-Propanediol from

Glycerol using Flow Chemistry

Audience: Researchers, scientists, and drug development professionals.

Note on Terminology: Initial research revealed a scarcity of information regarding the synthesis

of 1,1,2-propanetriol. It is presumed that the intended compound of interest is the structurally

related and industrially significant 1,2-propanediol (propylene glycol), which is commonly

synthesized from glycerol (1,2,3-propanetriol). These application notes, therefore, focus on the

regioselective production of 1,2-propanediol from glycerol in continuous flow systems.

Introduction
The conversion of crude glycerol, a major byproduct of biodiesel production, into value-added

chemicals is a critical aspect of sustainable chemistry. One of the most promising valorization

pathways is the catalytic hydrogenolysis of glycerol to 1,2-propanediol (1,2-PDO), a versatile

chemical used in the production of unsaturated polyester resins, antifreeze, and as a solvent in

the pharmaceutical and food industries.

Flow chemistry offers significant advantages over traditional batch processes for this

transformation, including enhanced heat and mass transfer, improved safety for handling

hydrogen at high pressures and temperatures, and the potential for process automation and

scalability. This document provides detailed application notes and experimental protocols for

the continuous flow, regioselective synthesis of 1,2-propanediol from glycerol.
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The primary reaction pathway involves a two-step mechanism: the dehydration of glycerol to

acetol (hydroxyacetone) followed by the hydrogenation of acetol to 1,2-propanediol.[1][2][3]

The regioselectivity towards 1,2-PDO over its isomer, 1,3-propanediol, is a key challenge that

can be addressed through careful catalyst design and optimization of reaction conditions.

Copper-based catalysts have shown high selectivity for this process.

Experimental Protocols
Catalyst Preparation: Copper-Chromite Catalyst
This protocol describes the preparation of a copper-chromite catalyst, a widely used catalyst for

glycerol hydrogenolysis.

Materials:

Copper nitrate (Cu(NO₃)₂)

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Ammonia solution (25%)

Deionized water

Procedure:

Dissolve copper nitrate and ammonium dichromate in deionized water in a stoichiometric

ratio.

Co-precipitate the metal hydroxides by the slow addition of an ammonia solution with

vigorous stirring until the pH reaches 8.0.

Age the resulting precipitate for 2 hours at 70°C.

Filter and wash the precipitate thoroughly with deionized water until the filtrate is neutral.

Dry the filter cake overnight at 120°C.

Calcine the dried powder in a furnace at 400°C for 4 hours in a static air atmosphere.
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The resulting material is the copper-chromite catalyst.

Continuous Flow Hydrogenolysis of Glycerol
This protocol details the procedure for the continuous flow hydrogenolysis of glycerol to 1,2-

propanediol using a packed-bed reactor.

Equipment:

High-pressure liquid pump for the glycerol solution

Mass flow controller for hydrogen gas

Packed-bed reactor (stainless steel)

Furnace with temperature controller

Back-pressure regulator

Gas-liquid separator

Condenser

Procedure:

Pack the reactor with a known amount of the prepared catalyst (e.g., copper-chromite),

supported by quartz wool.

Assemble the reactor system as shown in the workflow diagram below.

Catalyst Reduction (In-situ):

Purge the system with an inert gas (e.g., nitrogen).

Introduce a flow of hydrogen gas at a controlled rate.

Heat the reactor to the reduction temperature (e.g., 250°C) and hold for a specified time

(e.g., 3 hours) to activate the catalyst.
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Reaction:

After reduction, cool the reactor to the desired reaction temperature (e.g., 230°C).[4]

Set the system pressure using the back-pressure regulator (e.g., 14 bar).[4]

Start the flow of the aqueous glycerol solution (e.g., 20 wt%) using the high-pressure liquid

pump at a specific liquid hourly space velocity (LHSV).

Maintain a constant flow of hydrogen gas.

Product Collection and Analysis:

The reactor effluent passes through a condenser and then to a gas-liquid separator.

Collect liquid samples periodically for analysis.

Analyze the liquid samples using gas chromatography (GC) or high-performance liquid

chromatography (HPLC) to determine the conversion of glycerol and the selectivity to 1,2-

propanediol and other products.

Data Presentation
The following tables summarize typical quantitative data obtained from the continuous flow

hydrogenolysis of glycerol over various catalysts.

Table 1: Performance of Different Catalysts in Continuous Flow Glycerol Hydrogenolysis
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Catalyst
Temperatur
e (°C)

Pressure
(bar)

Glycerol
Conversion
(%)

1,2-PDO
Selectivity
(%)

Reference

Copper

Chromite
230 14 Not specified 97 [4]

Cu/Al₂O₃ 230 14 Not specified < 97 [4]

6Cu–

4Ru/MgO
Not specified 8 ~98 ~75 [5]

Cu-Cr (Ba) 220 52 65 >90 [6]

Cu–Zn/MgO 220 7.2 ~98.5 ~89 [7]

Table 2: Effect of Reaction Parameters on Glycerol Conversion and 1,2-PDO Selectivity over a

Copper Chromite Catalyst

Parameter Value
Glycerol
Conversion
(%)

1,2-PDO
Selectivity (%)

Reference

Temperature (°C) 210 Lower Lower [4]

230 Higher 97 [4]

250 Higher Lower [4]

Pressure (bar) 8 Lower Lower [4]

14 Higher 97 [4]

20 Similar Similar [4]

Visualizations
Experimental Workflow
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Caption: Continuous flow experimental setup for glycerol hydrogenolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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